Cas no 145508-91-4 (1,2-Benzisoxazole,7-methoxy-3-methyl-)

1,2-Benzisoxazole,7-methoxy-3-methyl- structure
145508-91-4 structure
Product Name:1,2-Benzisoxazole,7-methoxy-3-methyl-
CAS No:145508-91-4
MF:C9H9NO2
MW:163.173262357712
CID:101593
PubChem ID:18377512
Update Time:2025-04-18

1,2-Benzisoxazole,7-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole,7-methoxy-3-methyl-
    • 3-Methyl-7-methoxy-4'-nitroflavone
    • 4H-1-Benzopyran-4-one, 7-methoxy-3-methyl-2-(4-nitrophenyl)-
    • 7-methoxy-3-methyl-1,2-benzisoxazole
    • 7-methoxy-3-methyl-4'-nitroflavone
    • 7-Methoxy-3-methyl-benz[d]isoxazol
    • 7-methoxy-3-methyl-benz[d]isoxazole
    • ACMC-20mpyr
    • AGN-PC-00HDVI
    • CTK0F7968
    • 1,2-Benzisoxazole,7-methoxy-3-methyl-(9CI)
    • MFCD18804949
    • 145508-91-4
    • 7-Methoxy-3-methylbenzisoxazole
    • SY298852
    • 7-Methoxy-3-methylbenzo[d]isoxazole
    • 7-METHOXY-3-METHYL-1,2-BENZOXAZOLE
    • SCHEMBL6993519
    • WJXLGUAJQSIWCH-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO2/c1-6-7-4-3-5-8(11-2)9(7)12-10-6/h3-5H,1-2H3
    • InChI Key: WJXLGUAJQSIWCH-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2C(C)=N1)OC

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.3Ų
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